Cas no 1503243-22-8 (N-(3-chloro-2-fluorophenyl)methylcyclopentanamine)
N-(3-chloro-2-fluorophenyl)methylcyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 3-chloro-N-cyclopentyl-2-fluoro-
- N-(3-chloro-2-fluorophenyl)methylcyclopentanamine
-
- Inchi: 1S/C12H15ClFN/c13-11-7-3-4-9(12(11)14)8-15-10-5-1-2-6-10/h3-4,7,10,15H,1-2,5-6,8H2
- InChI Key: DRDJCMBGYZQLBA-UHFFFAOYSA-N
- SMILES: C1(CNC2CCCC2)=CC=CC(Cl)=C1F
N-(3-chloro-2-fluorophenyl)methylcyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162361-0.05g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-162361-0.1g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-162361-0.25g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-162361-0.5g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-162361-1.0g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-162361-2.5g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-162361-5.0g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-162361-10.0g |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-162361-50mg |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 50mg |
$348.0 | 2023-09-22 | ||
| Enamine | EN300-162361-100mg |
N-[(3-chloro-2-fluorophenyl)methyl]cyclopentanamine |
1503243-22-8 | 100mg |
$364.0 | 2023-09-22 |
N-(3-chloro-2-fluorophenyl)methylcyclopentanamine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-(3-chloro-2-fluorophenyl)methylcyclopentanamine
Introduction to N-(3-chloro-2-fluorophenyl)methylcyclopentanamine (CAS No. 1503243-22-8)
N-(3-chloro-2-fluorophenyl)methylcyclopentanamine (CAS No. 1503243-22-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.
The molecular structure of N-(3-chloro-2-fluorophenyl)methylcyclopentanamine incorporates a cyclopentanamine moiety linked to a phenyl ring substituted with both chlorine and fluorine atoms. This specific substitution pattern is crucial, as it influences the compound's pharmacokinetic behavior, including its solubility, metabolic stability, and interaction with biological targets. The presence of the fluorine atom, in particular, has been shown to enhance binding affinity and selectivity, making this compound a valuable candidate for drug design.
In recent years, there has been a surge in research focused on developing novel treatments for neurological and psychiatric disorders. N-(3-chloro-2-fluorophenyl)methylcyclopentanamine has emerged as a compound of interest due to its potential role as an intermediate in the synthesis of more complex pharmacological agents. Its ability to modulate neurotransmitter systems has led to investigations into its efficacy as a potential therapeutic for conditions such as depression, anxiety, and cognitive dysfunction.
The synthesis of N-(3-chloro-2-fluorophenyl)methylcyclopentanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic approaches not only highlight the compound's complexity but also underscore the expertise required in its production.
One of the most compelling aspects of N-(3-chloro-2-fluorophenyl)methylcyclopentanamine is its potential as a scaffold for drug discovery. By modifying its core structure, researchers can explore variations that may enhance pharmacological activity while minimizing side effects. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.
The pharmacological profile of N-(3-chloro-2-fluorophenyl)methylcyclopentanamine has been the subject of several preclinical studies. These investigations have revealed that the compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in various CNS disorders. The balance between these interactions suggests that N-(3-chloro-2-fluorophenyl)methylcyclopentanamine may have a multifaceted therapeutic effect, potentially addressing multiple symptoms associated with neurological conditions.
In addition to its pharmacological potential, N-(3-chloro-2-fluorophenyl)methylcyclopentanamine has shown promise in vitro regarding its ability to inhibit certain enzymes involved in inflammation and oxidative stress. These effects are particularly relevant in the context of neurodegenerative diseases, where inflammation and oxidative damage play significant roles in disease progression. By targeting these pathways, N-(3-chloro-2-fluorophenyl)methylcyclopentanamine could offer a novel approach to managing these conditions.
The safety profile of N-(3-chloro-2-fluorophenyl)methylcyclopentanamine is another critical area of investigation. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity, as well as potential long-term effects on organ systems. These studies are essential for determining safe dosage ranges and identifying any adverse reactions that may occur with prolonged use. The results from these studies will be crucial in guiding future clinical trials and ensuring patient safety.
The development of any new pharmaceutical agent is a lengthy process that involves multiple stages of research and testing. N-(3-chloro-2-fluorophenyl)methylcyclopentanamine, with its unique properties and therapeutic potential, is poised to play a significant role in this process. As research continues to uncover new applications and refine synthetic methodologies, this compound is likely to remain at the forefront of pharmaceutical innovation.
In conclusion, N-(3-chloro-2-fluorophenyl)methylcyclopentanamine (CAS No. 1503243-22-8) represents a promising avenue for the development of novel therapeutics targeting neurological and psychiatric disorders. Its structural features, synthetic accessibility, and pharmacological properties make it an attractive candidate for further investigation. As our understanding of CNS disorders evolves, compounds like N-(CAS No.1503243-22-8>methylcyclopentanamine>emphasize their significancein advancing therapeutic strategies.> continue to provide hope for improved treatments.
1503243-22-8 (N-(3-chloro-2-fluorophenyl)methylcyclopentanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)